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Compound of Interest

Compound Name: Rutaretin

Cat. No.: B600174 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Rutaretin based on

general best practices for research-grade chemicals and related compounds. A specific Safety

Data Sheet (SDS) for Rutaretin is not publicly available. Therefore, Rutaretin should be

handled as a potentially hazardous substance, and all disposal procedures must be conducted

in strict accordance with local, state, and federal regulations. Always consult with your

institution's Environmental Health and Safety (EHS) office for specific protocols.

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and preventing environmental contamination. Rutaretin, a coumarin compound used in

research, requires careful management throughout its lifecycle, including its ultimate disposal.

In the absence of a specific SDS, a conservative approach to its disposal is essential.

Summary of Key Information
The following table summarizes the known chemical information for Rutaretin and highlights

the absence of specific disposal data, which necessitates treating it as a hazardous waste.
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Property Data

Chemical Name
(2S)-9-hydroxy-2-(2-hydroxypropan-2-yl)-2,3-

dihydrofuro[3,2-g]chromen-7-one

Synonyms (-)-Racemol; (-)-Rutaretin; Racemol

Chemical Family Coumarins

Molecular Formula C₁₄H₁₄O₅

Molecular Weight 262.26 g/mol

Appearance Solid (assumed)

Specific Toxicity Data (e.g., LD50) Not publicly available

Recommended Disposal Method
Treat as hazardous chemical waste; consult

institutional EHS for specific procedures.

Experimental Protocols for Proper Disposal
The following step-by-step procedures are based on general guidelines for the disposal of

hazardous research chemicals and should be adapted to comply with your institution's specific

protocols.

Step 1: Personal Protective Equipment (PPE)
Before handling Rutaretin for any purpose, including disposal, it is mandatory to wear

appropriate PPE. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A laboratory coat

If there is a risk of generating dust or aerosols, a suitable respirator should also be used in a

well-ventilated area or a fume hood.
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Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to ensure safe handling and disposal.

Solid Rutaretin Waste: Collect any unused or expired pure Rutaretin powder in its original

container or a new, compatible, and clearly labeled waste container.

Contaminated Materials: All items that have come into direct contact with Rutaretin must be

considered hazardous waste. This includes:

Pipette tips

Gloves

Weighing papers

Contaminated glassware (e.g., vials, flasks)

Absorbent materials used to clean spills

Waste Container: Collect all Rutaretin-contaminated materials in a designated, leak-proof,

and clearly labeled hazardous waste container. Do not mix Rutaretin waste with other waste

streams unless explicitly permitted by your institution's EHS office.[1]

Step 3: Labeling and Storage
Properly labeling and storing hazardous waste is a key regulatory requirement.

Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Rutaretin," and any other information required by your

institution (e.g., accumulation start date, principal investigator's name).

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area. This area should be well-ventilated, away from general laboratory traffic,

and segregated from incompatible materials.

Step 4: Disposal Procedures
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Under no circumstances should Rutaretin or its solutions be disposed of down the drain or in

the regular trash.

Contact EHS: Arrange for the collection and disposal of the Rutaretin waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Documentation: Maintain a record of the waste generated, including the chemical name,

quantity, and date of disposal, as per your institution's requirements.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Secure: Alert others in the vicinity and, if necessary, evacuate the immediate

area. Restrict access to the spill site.

Assess the Spill: Determine the extent of the spill and the materials needed for cleanup.

Wear Appropriate PPE: Don the appropriate PPE before attempting to clean the spill.

Contain and Clean: For a solid spill, carefully sweep or wipe up the material, avoiding the

generation of dust. For a solution, absorb the spill with an inert material (e.g., vermiculite,

sand, or a chemical spill pillow).

Collect Waste: Place all contaminated cleanup materials into a designated hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water, and

collect the cleaning materials as hazardous waste.

Dispose: Seal and label the waste container as described in the disposal protocol and

manage it as hazardous waste.

Rutaretin Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Rutaretin in a

laboratory setting.
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the proper disposal of Rutaretin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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